Cas no 784142-83-2 (1-(3-bromophenyl)-5-methyl-1h-pyrazole-3-carboxamide)

1-(3-bromophenyl)-5-methyl-1h-pyrazole-3-carboxamide structure
784142-83-2 structure
Product Name:1-(3-bromophenyl)-5-methyl-1h-pyrazole-3-carboxamide
CAS No:784142-83-2
MF:C11H10BrN3O
MW:280.120601177216
CID:1795320
PubChem ID:57428252
Update Time:2025-04-21

1-(3-bromophenyl)-5-methyl-1h-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromophenyl)-5-methyl-1h-pyrazole-3-carboxamide
    • 1-(3-Bromo-phenyl)-2,5-dihydro-1H-pyrrole
    • AG-F-59564
    • CTK4I9368
    • FS010817
    • KB-08624
    • AGN-PC-01LQSY
    • SureCN5226266
    • 1-(3-bromophenyl)-2,5-dihydro-1H-pyrrole
    • 784142-83-2
    • 1-(3-bromophenyl)-5-methylpyrazole-3-carboxamide
    • DB-075468
    • NVUNYNRKISBZFM-UHFFFAOYSA-N
    • SCHEMBL4489535
    • Inchi: 1S/C11H10BrN3O/c1-7-5-10(11(13)16)14-15(7)9-4-2-3-8(12)6-9/h2-6H,1H3,(H2,13,16)
    • InChI Key: NVUNYNRKISBZFM-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)N1C(C)=CC(C(N)=O)=N1

Computed Properties

  • Exact Mass: 279.00100
  • Monoisotopic Mass: 279.00072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 60.9Ų

Experimental Properties

  • PSA: 60.91000
  • LogP: 2.74240
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